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Compound of Interest

Compound Name: Erythrinin D

Cat. No.: B580105 Get Quote

Erythrinin D, an alkaloid natural compound, requires careful handling and disposal due to its

potential hazards. This guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals to ensure the proper disposal of

Erythrinin D, minimizing environmental impact and maintaining laboratory safety.

Hazard Profile of Erythrinin D
Based on available safety data, Erythrinin D is classified with the following hazards:

Acute Oral Toxicity: It is harmful if swallowed.[1]

Environmental Hazard: It is toxic to aquatic life with long-lasting effects.[1]

Due to its environmental toxicity, Erythrinin D must not be disposed of down the drain or in

regular trash.

Quantitative Hazard Data
While specific quantitative data for Erythrinin D's environmental impact is not readily available

in the provided search results, the classification of "toxic to aquatic life with long-lasting effects"

(H411) indicates a significant environmental risk. The partition coefficient (log Pow) is listed as

-1.163, suggesting that bioaccumulation is not expected.[1]
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Chronic Aquatic Toxicity H411
Toxic to aquatic life with long

lasting effects.[1]

Step-by-Step Disposal Protocol for Erythrinin D
The standard precautionary statement for the disposal of substances like Erythrinin D is P501:

Dispose of contents/container to an approved waste disposal plant.[1] This necessitates

treating Erythrinin D as hazardous chemical waste. The following protocol outlines the

necessary steps for its proper disposal:

1. Personal Protective Equipment (PPE):

Before handling Erythrinin D waste, ensure you are wearing appropriate PPE, including

safety glasses, chemical-resistant gloves, and a lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid Erythrinin D waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled, and sealable hazardous waste

container.

Do not mix with non-hazardous waste.

Liquid Waste:

Collect solutions containing Erythrinin D in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Ensure the container is compatible with the solvent used.

Do not pour Erythrinin D solutions down the drain.
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3. Waste Container Labeling:

Label the hazardous waste container clearly with:

"Hazardous Waste"

The name of the chemical: "Erythrinin D"

The specific hazards: "Toxic," "Aquatic Hazard"

The date the waste was first added to the container.

The name of the principal investigator or lab group.

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area has secondary containment to prevent spills from spreading.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Erythrinin D.

Caption: Workflow for the proper disposal of Erythrinin D waste.

Disclaimer: This information is based on generally available safety data. Always consult your

institution's specific safety protocols and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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